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Compound of Interest

Compound Name: A6770

Cat. No.: B3025877 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and storage

conditions for methotrexate hydrate. Designed for researchers, scientists, and drug

development professionals, this document consolidates critical information on the chemical and

physical properties, degradation pathways, and optimal storage of this widely used therapeutic

agent. All quantitative data is presented in clear, comparative tables, and key experimental

protocols are detailed to support laboratory applications.

Chemical and Physical Properties of Methotrexate
Hydrate
Methotrexate (MTX), chemically known as N-[4-[[(2,4-diamino-6-

pteridinyl)methyl]methylamino]benzoyl]-L-glutamic acid, is a folate antagonist essential in the

treatment of various cancers and autoimmune diseases.[1][2] It is a potent inhibitor of

dihydrofolate reductase (DHFR), an enzyme crucial for DNA synthesis and cellular replication.

The hydrate form is commonly used in pharmaceutical preparations and research.
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Property Value Reference

Molecular Formula C20H22N8O5 · xH2O

Molecular Weight
454.44 g/mol (anhydrous

basis)

Melting Point
185-204 °C, 195°C[1], 205 °C

(decomposition)
[1]

pKa Values ~3.8, 4.8, 5.6

Solubility

Insoluble in water, ethanol,

chloroform, and ether. Soluble

in dilute solutions of mineral

acids, alkali hydroxides, and

carbonates. Soluble in DMSO

(~3 mg/mL) and

dimethylformamide (~14

mg/mL).

[3]

Appearance
Light yellow to yellow powder

or crystals.
[1]

Stability Profile of Methotrexate Hydrate
The stability of methotrexate hydrate is influenced by several factors, including temperature,

pH, light, and the presence of other substances. Understanding these factors is critical for

maintaining the drug's efficacy and safety.

Thermal Stability
Methotrexate hydrate exhibits good thermal stability at ambient and refrigerated temperatures.

As a hydrate, it is stable up to 127 °C, and in its anhydrous form, up to 194 °C.[4] For long-term

storage, the solid powder is best kept at -20°C, where it remains active for at least three years.

Table 1: Stability of Methotrexate Solutions at Various Temperatures
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Solution/Solve
nt

Concentration
Storage
Temperature

Stability
Duration

Reference

Stock solution in

1 M NaOH,

diluted with

saline or medium

Not specified 4–8 °C ~1 week

Stock solution in

1 M NaOH,

diluted with

saline or medium

Not specified –20 °C ~1 month [5]

0.9% Sodium

Chloride Injection

0.2 mg/mL and

20 mg/mL

25 °C (protected

from light)
28 days [6]

5% Dextrose

Injection
20 mg/mL

25 °C (protected

from light)
28 days [6]

5% Dextrose

Injection
0.2 mg/mL

25 °C (protected

from light)
3 days [6]

Whole Blood
0.6 and 2.5

µg/mL

Room

Temperature
2 days [7]

Whole Blood
0.6 and 2.5

µg/mL
4 °C 6 days [7]

Plasma
0.6 and 2.5

µg/mL

4 °C or Room

Temperature
At least 6 days [7]

Aqueous solution

in PBS (pH 7.2)
~1 mg/mL Not specified

Not

recommended

for more than

one day

[3]

Multi-dose vials

(with

preservative)

after first

puncture

Not specified 2°C to 8°C 30 days [8][9]
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pH Stability
The pH of the solution significantly impacts the stability of methotrexate. It is generally more

stable in neutral to slightly acidic conditions. Methotrexate is unstable in basic solutions.

Hydrolysis to N10-Methylpteroylglutamic acid can occur at pH values above 7, particularly at

elevated temperatures.[10] Conversely, in acidic solutions, it can undergo degradation to 4-

amino-4-deoxy-10-methylpteroic acid (AMP).[11] Studies have shown that methotrexate has

maximum stability around pH 7.0.[12][13]

Photostability
Methotrexate is sensitive to light and should be protected from it, especially during long-term

storage.[1] Photolytic degradation can occur when aqueous solutions are exposed to

fluorescent light, leading to the formation of products such as 2,4-diamino-6-

pteridinecarbaldehyde, 2,4-diamino-6-pteridinecarboxylic acid, and p-aminobenzoylglutamic

acid.[10] This degradation follows zero-order kinetics and can be catalyzed by bicarbonate

ions.[10]

Degradation Pathways
The degradation of methotrexate can occur through hydrolysis and photolysis, leading to

various degradation products. Understanding these pathways is crucial for identifying impurities

and ensuring the quality of methotrexate formulations.

Hydrolytic Degradation
In alkaline solutions (pH > 7) and at elevated temperatures (e.g., 85°C), methotrexate primarily

undergoes hydrolysis to form N10-Methylpteroylglutamic acid.[10] In acidic conditions, the main

degradation product is 4-amino-4-deoxy-10-methylpteroic acid (AMP).[11]

Photolytic Degradation
Exposure to light, particularly UV radiation, can lead to the cleavage of the C9-N10 bond,

resulting in the formation of 2,4-diamino-6-pteridine derivatives and p-aminobenzoylglutamic

acid.[10][14] Other photoproducts can result from N-demethylation and oxidation of the

glutamic acid moiety.[14][15]
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Simplified Methotrexate Degradation Pathways

Methotrexate

Alkaline Hydrolysis
(pH > 7, Heat)

Acidic Hydrolysis
(Acidic pH)

Photolysis
(Light Exposure)

N10-Methylpteroylglutamic Acid 4-amino-4-deoxy-10-methylpteroic acid (AMP) 2,4-diamino-6-pteridine derivatives p-aminobenzoylglutamic acid

Click to download full resolution via product page

Caption: Simplified degradation pathways of methotrexate.

Recommended Storage Conditions
Proper storage is paramount to maintaining the integrity of methotrexate hydrate.

Table 2: Recommended Storage Conditions for Methotrexate Hydrate
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Form
Storage
Temperature

Additional
Recommendations

Reference

Solid Powder (for

R&D)
–20 °C

Protect from light for

long-term storage.

Solid Powder

(General)

Room Temperature

(<15°C) in a cool, dark

place.

Store under inert gas.

Pharmaceutical Vials

(unopened)

20°C to 25°C

(excursions permitted

to 15°C to 30°C)

Protect from light. [8]

Multi-dose Vials (after

first puncture)
2°C to 8°C

Use within 30 days.

Protect from light.
[8][9]

Stock Solutions (in 1M

NaOH, diluted)
4–8 °C

Stable for about a

week.

Stock Solutions (in 1M

NaOH, diluted)
–20 °C

Stable for about a

month.
[5]

Experimental Protocols for Stability Assessment
The stability of methotrexate is typically assessed using chromatographic methods, primarily

High-Performance Liquid Chromatography (HPLC).

Sample Preparation
Solid Drug: Accurately weigh and dissolve in a suitable solvent. For aqueous solutions,

methotrexate is insoluble in water but soluble in dilute mineral acids or alkali hydroxides. A

common practice for preparing stock solutions is to dissolve it in a minimal amount of 1 M

NaOH and then dilute with saline or medium.[5]

Pharmaceutical Formulations: Dilute the formulation with a suitable solvent to a known

concentration within the linear range of the analytical method.

Biological Samples (Plasma/Blood): Protein precipitation is often required. This can be

achieved using methanol and acetonitrile.[16]
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HPLC Method for Stability Indicating Assay
A stability-indicating HPLC method is one that can separate the active pharmaceutical

ingredient from its degradation products.

Table 3: Example HPLC Parameters for Methotrexate Analysis

Parameter Condition Reference

Column

C18 reverse-phase column

(e.g., Synergi Hydro-RP, 50

mm x 2.0 mm, 2.5 µm)

[16]

Mobile Phase

A mixture of acetonitrile and a

buffer (e.g., potassium

dihydrogen orthophosphate or

ammonium formate). A

common mobile phase is a

mixture of acetonitrile and

potassium dihydrogen

orthophosphate (92:8) at pH

6.0.

[17][18]

Flow Rate Typically 0.5 - 1.4 mL/min. [16][17]

Detection Wavelength
UV detection at 303 nm or 372

nm is common.
[17]

Column Temperature Often maintained at 40°C. [16]

Experimental Workflow for a Stability Study:
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General Workflow for a Methotrexate Stability Study

Preparation

Analysis

Data Interpretation

Prepare Methotrexate Solutions
in desired matrix

Store samples under
specific conditions
(Temp, pH, Light)

Withdraw samples at
predetermined time points

Analyze by Stability-Indicating
HPLC Method

Quantify Methotrexate
and Degradation Products

Assess Stability and
Determine Shelf-life
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Methotrexate's Inhibition of the Folate Pathway

Dihydrofolate (DHF)

Dihydrofolate Reductase (DHFR)

Tetrahydrofolate (THF)

Purine Synthesis Thymidylate Synthesis

Methotrexate

DNA and RNA Synthesis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Methotrexate | 59-05-2 [chemicalbook.com]

2. mdpi.com [mdpi.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b3025877?utm_src=pdf-body-img
https://www.benchchem.com/product/b3025877?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2739302.htm
https://www.mdpi.com/1999-4923/14/10/2073
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. cdn.caymanchem.com [cdn.caymanchem.com]

4. chalcogen.ro [chalcogen.ro]

5. Methotrexate USP testing specifications meets 133073-73-1 [sigmaaldrich.com]

6. Stability study of methotrexate in 0.9% sodium chloride injection and 5% dextrose injection
with limit tests for impurities - PubMed [pubmed.ncbi.nlm.nih.gov]

7. In vitro stability study of methotrexate in blood and plasma samples for routine monitoring
- PubMed [pubmed.ncbi.nlm.nih.gov]

8. pfizermedical.com [pfizermedical.com]

9. METHOTREXATE, VIALS (methotrexate, vials) 11 Storage, Stability and Disposal | Pfizer
Medical Information - Canada [pfizermedicalinformation.ca]

10. Thermal and photolytic decomposition of methotrexate in aqueous solutions - PubMed
[pubmed.ncbi.nlm.nih.gov]

11. Study of stability of methotrexate in acidic solution spectrofluorimetric determination of
methotrexate in pharmaceutical preparations through acid-catalyzed degradation reaction -
PubMed [pubmed.ncbi.nlm.nih.gov]

12. pH dependent chemical stability and release of methotrexate from a novel nanoceramic
carrier - RSC Advances (RSC Publishing) [pubs.rsc.org]

13. researchgate.net [researchgate.net]

14. Photodegradation of methotrexate in aqueous solution: degradation kinetics and
identification of transformation products - PubMed [pubmed.ncbi.nlm.nih.gov]

15. researchgate.net [researchgate.net]

16. researchgate.net [researchgate.net]

17. primescholars.com [primescholars.com]

18. jocpr.com [jocpr.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Stability and
Storage of Methotrexate Hydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3025877#methotrexate-hydrate-stability-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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